Cas no 142896-19-3 (1,4-Butanedione, 1-(3-furanyl)-4-phenyl-)

• Product Name: 1,4-Butanedione, 1-(3-furanyl)-4-phenyl-
• CAS No: 142896-19-3
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 2775431
• PubChem ID: 9991356
• Update Time: 2025-04-21

1,4-Butanedione, 1-(3-furanyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 142896-19-3
• SCHEMBL15988635
• DTXSID00433793
• 1,4-Butanedione, 1-(3-furanyl)-4-phenyl-
• DTXCID10384621

• Inchi： 1S/C14H12O3/c15-13(11-4-2-1-3-5-11)6-7-14(16)12-8-9-17-10-12/h1-5,8-10H,6-7H2
• InChI Key： GYSIFZFYEHDKLG-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(CCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 228.078644241Da
• Monoisotopic Mass: 228.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3Ų